Cas no 134934-84-2 (9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine)

• Product Name: 9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
• CAS No: 134934-84-2
• MF: C₁₄H₂₂N₆O₃
• MW: 322.362882137299
• CID: 1237285
• PubChem ID: 452770
• Update Time: 2025-04-20

9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
• 9H-Purin-6-amine, 9-(3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl)-
• 9H-Purin-6-amine, 9-[3-(butylamino)-3-deoxy-.beta.-D-arabinofuranosyl]-
• (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(butylamino)-5-(hydroxymethyl)oxolan-3-ol
• (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(butylamino)-5-(hydroxymethyl)tetrahydrofuran-3-ol
• 3'BuNHdA
• 134934-84-2
• 3'-(n-Butylamino)-3'-deoxyadenosine
• DTXSID90159117

• Inchi： 1S/C14H22N6O3/c1-2-3-4-16-9-8(5-21)23-14(11(9)22)20-7-19-10-12(15)17-6-18-13(10)20/h6-9,11,14,16,21-22H,2-5H2,1H3,(H2,15,17,18)/t8-,9-,11+,14-/m1/s1
• InChI Key： IPFAIEGUVIJGOH-AOGLXQGOSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1CO)NCCCC)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 322.17533859g/mol
• Monoisotopic Mass: 322.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides